molecular formula C2H3Cl5Si2 B3247299 Silane, dichloromethyl[(trichlorosilyl)methyl]- CAS No. 18105-27-6

Silane, dichloromethyl[(trichlorosilyl)methyl]-

Cat. No. B3247299
CAS RN: 18105-27-6
M. Wt: 260.5 g/mol
InChI Key: KYBXJLLLVVYVPY-UHFFFAOYSA-N
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Description

Silane, dichloromethyl[(trichlorosilyl)methyl]- (CAS Registry Number: 75-54-7) is a chemical compound with the molecular formula CH₄Cl₂Si . It is also known by other names such as Dichloromethylsilane , Methyldichlorosilane , and Monomethyldichlorosilane . The compound consists of a silicon atom bonded to two chlorine atoms and one methyl group (CH₃). It is a colorless liquid with a molecular weight of approximately 115.03 g/mol .

Synthesis Analysis

Silane, dichloromethyl[(trichlorosilyl)methyl]- can be synthesized through various methods. One common approach involves the reaction of dimethyldichlorosilane (DMDCS) with trichlorosilane. This reaction results in the formation of the desired compound .

Molecular Structure Analysis

The molecular structure of silane, dichloromethyl[(trichlorosilyl)methyl]- consists of a silicon atom (Si) bonded to two chlorine atoms (Cl) and one methyl group (CH₃). The arrangement of these atoms forms a tetrahedral geometry around the silicon center .
  • Chemical Reactions Analysis

    • Polysilane Formation : Silane, dichloromethyl[(trichlorosilyl)methyl]- participates in the synthesis of polysilanes, which serve as precursors to silicon carbide .
  • Physical and Chemical Properties Analysis

    • Boiling Point : Approximately 41°C .
    • Melting Point : Approximately -93°C .
    • Density : 1.105 g/mL at 25°C .
    • Refractive Index : n20/D = 1.398 (lit.) .
  • Safety and Hazards

    • Storage : Store in a cool, well-ventilated area away from open flames .
  • properties

    InChI

    InChI=1S/C2H3Cl5Si2/c3-2(4)8-1-9(5,6)7/h2H,1H2
    Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    InChI Key

    KYBXJLLLVVYVPY-UHFFFAOYSA-N
    Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    Canonical SMILES

    C([Si]C(Cl)Cl)[Si](Cl)(Cl)Cl
    Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    Molecular Formula

    C2H3Cl5Si2
    Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    DSSTOX Substance ID

    DTXSID30778068
    Record name Trichloro{[(dichloromethyl)silyl]methyl}silane
    Source EPA DSSTox
    URL https://comptox.epa.gov/dashboard/DTXSID30778068
    Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

    Molecular Weight

    260.5 g/mol
    Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
    Source PubChem
    URL https://pubchem.ncbi.nlm.nih.gov
    Description Data deposited in or computed by PubChem

    Product Name

    Silane, dichloromethyl[(trichlorosilyl)methyl]-

    CAS RN

    18105-27-6
    Record name Trichloro{[(dichloromethyl)silyl]methyl}silane
    Source EPA DSSTox
    URL https://comptox.epa.gov/dashboard/DTXSID30778068
    Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

    Retrosynthesis Analysis

    AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

    One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

    Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

    Strategy Settings

    Precursor scoring Relevance Heuristic
    Min. plausibility 0.01
    Model Template_relevance
    Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
    Top-N result to add to graph 6

    Feasible Synthetic Routes

    Reactant of Route 1
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    Silane, dichloromethyl[(trichlorosilyl)methyl]-
    Reactant of Route 2
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    Silane, dichloromethyl[(trichlorosilyl)methyl]-

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